Cas no 334757-72-1 (2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid)

• Product Name: 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid
• CAS No: 334757-72-1
• MF: C₉H₁₂N₂O₅S
• MW: 260.266981124878
• CID: 67718
• PubChem ID: 18347869
• Update Time: 2025-10-28

2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(Carboxyethyl)Amino Benzene Sulfonic Acid
• 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid
• N-(5-Amino-2-sulfophenyl)-beta-alanine
• 2-β-Carboxyethylamino-4-aminobenzenesulfonicacid
• 4-amino-2-(2-carboxyethyl)amino benzene sulfonic acid
• 5-amino-2-sulphonic-N-ethylacetatic-aniline
• 334757-72-1
• J-019205
• 3-(5-amino-2-sulfophenylamino)propanoic acid
• 3-(5-amino-2-sulfoanilino)propanoic acid
• 2-beta-Carboxyethylamino-4-aminobenzenesulfonic acid
• (4-Carbamimidoylphenyl)aceticacid
• SCHEMBL4603032
• AKOS015963287
• FT-0732460
• AC-24992

• Inchi： 1S/C9H12N2O5S/c10-6-1-2-8(17(14,15)16)7(5-6)11-4-3-9(12)13/h1-2,5,11H,3-4,10H2,(H,12,13)(H,14,15,16)
• InChI Key： YLVKVGAKZMEMIU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1NCCC(=O)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 260.04700
• Monoisotopic Mass: 260.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.610
• PSA: 138.10000
• LogP: 2.13710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid

Recent Advances in the Study of 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid (CAS: 334757-72-1)

The compound 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid (CAS: 334757-72-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonic acid derivative is being explored for its potential applications in drug development, particularly as a building block for novel therapeutic agents. Recent studies have focused on its unique chemical properties, which include high water solubility and the ability to form stable complexes with metal ions, making it a promising candidate for various biomedical applications.

One of the key areas of research involves the use of 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid in the synthesis of targeted drug delivery systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively conjugated with nanoparticles to enhance the bioavailability and specificity of anticancer drugs. The study reported a significant reduction in tumor growth in murine models, with minimal off-target effects, highlighting the compound's potential in oncology.

Another recent investigation, detailed in a 2024 article in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of derivatives of 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid. The researchers synthesized a series of analogs and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent antibacterial activity, particularly against Gram-positive pathogens, suggesting a potential role in addressing the global antibiotic resistance crisis.

In addition to its therapeutic applications, 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid has also been investigated for its utility in diagnostic imaging. A 2023 study in the journal Chemical Communications described the development of a fluorescent probe based on this compound, which demonstrated high selectivity for reactive oxygen species (ROS) in cellular environments. This innovation could pave the way for new tools in the early detection of oxidative stress-related diseases, such as neurodegenerative disorders and cancer.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid-based compounds. Researchers are currently working on improving the yield and purity of these derivatives, as well as addressing potential toxicity concerns. Future studies are expected to focus on structure-activity relationships (SAR) to further refine the compound's pharmacological profile and expand its applications in medicine.

In conclusion, the ongoing research on 2-beta-Carboxyethylamino-4-aminobenzenesulfonicacid (CAS: 334757-72-1) underscores its versatility and potential in the chemical biology and pharmaceutical fields. From drug delivery to diagnostics, this compound continues to inspire innovative approaches to some of the most pressing challenges in modern medicine. As the body of evidence grows, it is likely that we will see even more groundbreaking applications emerge in the near future.